4-(1,1-dioxothiazinan-2-yl)-N-(2-ethoxyphenyl)benzamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-(2-ethoxyphenyl)benzamide
• InChI: InChI=1S/C19H22N2O4S/c1-2-25-18-8-4-3-7-17(18)20-19(22)15-9-11-16(12-10-15)21-13-5-6-14-26(21,23)24/h3-4,7-12H,2,5-6,13-14H2,1H3,(H,20,22)
• InChI Key: ZGJLGCDKOOGEEP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

4-(1,1-dioxothiazinan-2-yl)-N-(2-ethoxyphenyl)benzamide, commonly known as DTB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DTB is a member of the thiazolidinedione family and has been studied for its potential use in treating metabolic disorders, cancer, and other diseases. In

Scientific Research Applications

• Antihyperglycemic Agents : Derivatives of thiazolidine, similar to 4-(1,1-dioxothiazinan-2-yl)-N-(2-ethoxyphenyl)benzamide, have been investigated for their potential as antidiabetic agents. For instance, a study by Nomura et al. (1999) identified a related compound as a candidate drug for treating diabetes mellitus (Nomura et al., 1999).

• Antimicrobial and Phytotoxic Properties : Compounds with structures similar to 4-(1,1-dioxothiazinan-2-yl)-N-(2-ethoxyphenyl)benzamide have been noted for their interesting biological properties like phytotoxicity, antimicrobial, and antifungal activities. Macias et al. (2006) reviewed the isolation, synthesis, and potential agronomic utility of such compounds (Macias et al., 2006).

• Synthesis and Biological Activity : Zia-ur-Rehman et al. (2006) synthesized a series of compounds related to 4-(1,1-dioxothiazinan-2-yl)-N-(2-ethoxyphenyl)benzamide and evaluated their biological activity against various bacteria, demonstrating marked activity against Bacillus subtilis (Zia-ur-Rehman et al., 2006).

• Diuretic and Analgesic Potential : Ukrainets et al. (2017) investigated derivatives of benzothiazine for potential diuretic and analgesic properties, indicating the diverse pharmacological potential of this class of compounds (Ukrainets et al., 2017).

• Antioxidant Activity : Ahmad et al. (2012) synthesized and evaluated the antioxidant activities of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, indicating the potential antioxidant properties of related compounds (Ahmad et al., 2012).